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Furofenac-d3 Compound Profile

The table below summarizes the fundamental identification and chemical data for Furofenac-d3 [1]:

Property Description

Name Furofenac-d3

CAS Number 1794754-03-2 [1]

Molecular C12H11D30s3 [1]

Formula

Molecular 209.26 g/mol [1]

Weight

Parent Furofenac

Compound

Isotopic Label Three deuterium atoms (D) [1]

Chemical Deuterium-labeled version of Furofenac; deuterium atoms are typically located on a
Structure propyl chain: C(C(0)=0)C=1C=C2C(0C(CC([2H]) ([2H])[2H])C2)=CC1 1]
Primary Used as a tracer or an internal standard for quantitative analysis by NMR, GC-MS,
Applications or LC-MS [1]
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Property Description
Storage & Store under recommended conditions in the Certificate of Analysis; for research use
Handling only, not for human use [1]

Research Applications and Deuteration Strategies

Furofenac-d3 is specifically designed for use in drug discovery and development. Its primary value lies in
its use as a stable isotope-labeled internal standard, which is critical for generating accurate and reliable

quantitative data in complex biological matrices [1].

Deuterium labeling, as exemplified by Furofenac-d3, is a powerful strategy with several key applications in

scientific research [1]:

¢ Pharmacokinetic and Metabolic Tracers: Deuterated compounds are incorporated into drug
molecules to study their Absorption, Distribution, Metabolism, and Excretion (ADME). The deuterium
label allows researchers to track the drug and its metabolites within a biological system,
distinguishing them from endogenous compounds [1].

¢ Internal Standards for Quantitation: In techniques like LC-MS and GC-MS, a deuterated version of
the analyte (e.g., Furofenac-d3 for Furofenac) is added in a known amount to the sample. Since the
deuterated and non-deuterated compounds behave almost identically during sample preparation and
ionization but can be distinguished by the mass spectrometer, this allows for highly precise
guantification of the non-deuterated drug, correcting for losses and instrument variability [1].

¢ Contrast in Biophysical Studies: Beyond drug metabolism, deuterated molecules are essential in
techniques like Neutron Reflectometry and Small-Angle Neutron Scattering (SANS). The
significant difference in scattering properties between hydrogen and deuterium allows scientists to
"highlight" or "match out" specific parts of a complex structure, such as a model bacterial membrane,
to determine its organization and thickness [2].

Methodological Context for Deuterated Samples

While the search results do not contain a specific synthetic protocol for Furofenac-d3 itself, they provide
critical context on producing deuterated materials for research. The following workflow visualizes a general
protocol for generating deuterated proteins, which shares the core principle of incorporating deuterium into a

complex molecule for analysis [3].
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(Day 1: Fresh TransformatiorD
Plate on LB Agar
with Antibiotic
Grow Overnight
at 37°C

Day 2: Initial Growth
Inoculate 15mL LB Media

:
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(50% D20)

( Grow to ODeoo ~0.5 ]

(Add 30mL D20 M9 Medium
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( Grow to ODeoo ~0.5 ]

( Centrifuge & Resuspend \
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Day 3: Large-Scale Expression
Combine with remaining medium
(Total 1L)

( Grow to ODeoo ~0.8-0.9 )

Induce with IPTG
Add Isotope Precursors if needed

Harvest & Purify

Deuterated Protein

Click to download full resolution via product page
General workflow for producing deuterated proteins in E. coli [3]

The key to success in deuterium labeling, whether for small molecules like Furofenac-d3 or complex

proteins, lies in the specific reagents and controlled conditions [3] [4]:

e Deuterium Sources: For small molecules, deuteration can be achieved using reagents like DsPOa4
and AcOD [4]. For biological expression, deuterated culture medium (2H-M9, made with D20) is used
[3].

e Critical Stepwise Adaptation: A major challenge in producing deuterated biomaterials is that
bacterial cells (e.qg., E. coli) struggle to grow in high concentrations of D20. The published protocol
overcomes this by using a careful, stepwise adaptation process that keeps cell density in the
exponential phase, ensuring healthy growth and high protein yield [3].

e Precursor Addition: For specific labeling patterns (e.g., methyl group labeling in proteins), metabolic
precursors like a-keto acids are added to the medium before induction [3].
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Research Considerations

e Use as a Tracer Only: Furofenac-d3 is strictly for research use as a tracer or internal standard. It is
not approved for diagnostic or therapeutic use and is a controlled substance in some territories [1].

e Impact of Deuteration: Incorporating deuterium can alter the pharmacokinetic and metabolic profiles
of a molecule. While this is leveraged for tracing, it also means the deuterated and non-deuterated
forms are not perfectly identical, which must be considered in experimental design [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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